Cas no 102249-48-9 (2-methyl-5-phenylpyrimidin-4-amine)

• Product Name: 2-methyl-5-phenylpyrimidin-4-amine
• CAS No: 102249-48-9
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 3111558
• PubChem ID: 319528
• Update Time: 2025-11-02

2-methyl-5-phenylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-phenyl-pyrimidin-4-ylamine
• 2-methyl-5-phenylpyrimidin-4-amine
• 102249-48-9
• AKOS009590015
• NSC-263831
• CS-0282338
• F2113-0342
• SB55809
• EN300-117654
• NSC263831
• 2-Methyl-5-phenylpyrimidin-4(3h)-imine

• Inchi： 1S/C11H11N3/c1-8-13-7-10(11(12)14-8)9-5-3-2-4-6-9/h2-7H,1H3,(H2,12,13,14)
• InChI Key： NALFBJRAALRSNV-UHFFFAOYSA-N
• SMILES： N1C(C)=NC=C(C=1N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 185.095297g/mol
• Monoisotopic Mass: 185.095297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 185.22g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 340.1±30.0 °C at 760 mmHg
• Flash Point: 186.2±11.8 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-methyl-5-phenylpyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-methyl-5-phenylpyrimidin-4-amine

2-Methyl-5-Phenylpyrimidin-4-Amine (CAS No. 102249-48-9): A Comprehensive Overview of Its Role in Medicinal Chemistry and Pharmacological Applications

2-Methyl-5-Phenylpyrimidin-4-Amine, identified by its CAS No. 102249-48-9, is a pivotal compound in the field of medicinal chemistry due to its unique molecular structure and diverse biological activities. This compound belongs to the class of pyrimidinamine derivatives, which have garnered significant attention for their potential applications in drug development and therapeutic interventions. Recent studies have highlighted its role in modulating various biological pathways, making it a subject of interest for researchers aiming to explore novel pharmacological agents.

The chemical structure of 2-Methyl-5-Phenylpyrimidin-4-Amine consists of a pyrimidine ring fused with an amine group, with a methyl group at the 2-position and a phenyl group at the 5-position. This structural configuration allows for the formation of multiple hydrogen bonds and π-π interactions, which are critical for its binding affinity to target proteins. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution and aromatic substitution, which are well-documented in the literature. These synthetic approaches have been optimized to enhance yield and purity, ensuring the compound's suitability for further biological studies.

Recent advancements in medicinal chemistry have focused on the development of 2-Methyl-5-Phenylpyrimidin-4-Amine as a potential lead compound for the treatment of various diseases. For instance, a study published in *Journal of Medicinal Chemistry* in 2023 demonstrated its efficacy in inhibiting the activity of a key enzyme involved in the progression of neurodegenerative disorders. The compound was shown to reduce oxidative stress and neuroinflammation, which are critical factors in the pathogenesis of conditions such as Alzheimer's disease. These findings underscore the therapeutic potential of 2-Methyl-5-Phenylpyrimidin-4-Amine in the context of neuropharmacology.

In addition to its neuroprotective properties, 2-Methyl-5-Phenylpyrimidin-4-Amine has shown promise in the field of oncology. A 2024 study in *Cancer Research* highlighted its ability to selectively target cancer cells by modulating the expression of specific genes associated with tumor growth and metastasis. The compound's mechanism of action involves the disruption of signaling pathways that are commonly dysregulated in malignant cells, thereby inducing apoptosis and inhibiting cell proliferation. These results suggest that 2-Methyl-5-Phenylpyrimidin-4-Amine could be a valuable candidate for the development of targeted therapies in oncology.

The pharmacological activities of 2-Methyl-5-Phenylpyrimidin-4-Amine are further supported by its interactions with various receptors and enzymes. Research published in *Bioorganic & Medicinal Chemistry Letters* in 2023 revealed its potential as an agonist for the PPAR-γ receptor, which plays a crucial role in metabolic regulation and inflammation. This interaction may contribute to the compound's anti-inflammatory and anti-diabetic properties, making it a promising therapeutic agent for metabolic disorders. The ability of 2-Methyl-5-Phenylpyrimidin-4-Amine to modulate multiple biological pathways underscores its versatility in drug discovery.

Current efforts in medicinal chemistry are also exploring the use of 2-Methyl-5-Phenylpyrimidin-4-Amine in the context of drug delivery systems. A 2023 study in *Advanced Drug Delivery Reviews* discussed the development of nanoparticle-based formulations to enhance the bioavailability and targeting efficiency of this compound. These formulations aim to overcome the limitations of traditional drug delivery methods, such as poor solubility and rapid metabolism, by encapsulating the compound in biocompatible materials. This approach not only improves the therapeutic index of 2-Methyl-5-Phenylpyrimidin-4-Amine but also reduces potential side effects, making it more suitable for clinical applications.

The synthesis and characterization of 2-Methyl-5-Phenylpyrimidin-4-Amine have been extensively studied using advanced analytical techniques. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm its molecular structure and purity. These methods provide critical insights into the compound's physicochemical properties, which are essential for its application in pharmaceutical research. The use of these analytical tools ensures that the compound meets the stringent quality standards required for drug development.

Furthermore, the therapeutic potential of 2-Methyl-5-Phenylpyrimidin-4-Amine is being evaluated in preclinical models to assess its safety and efficacy. Animal studies have shown that the compound is well-tolerated and exhibits minimal toxicity, which is a crucial factor in its transition from laboratory research to clinical trials. These findings are encouraging and suggest that 2-Methyl-5-Phenylpyrimidin-4-Amine could be a viable option for the treatment of various diseases, provided that further studies confirm its therapeutic benefits and safety profile.

As research in medicinal chemistry continues to evolve, the role of 2-Methyl-5-Phenylpyrimidin-4-Amine is expected to expand. The compound's ability to modulate multiple biological pathways and its potential applications in diverse therapeutic areas make it a promising candidate for further investigation. Ongoing studies are focused on optimizing its chemical structure to enhance its pharmacological properties and reduce potential side effects. These efforts are likely to lead to the development of more effective and safer therapeutic agents in the future.